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Compound of Interest

Compound Name: Tris(2-chloroisopropyl) phosphate

Cat. No.: B116902

An In-depth Technical Guide to Tris(2-chloroisopropyl) phosphate (TCIPP): Chemical
Structure and Isomers

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical structure, isomers,
synthesis, and analytical methodologies for Tris(2-chloroisopropyl) phosphate (TCIPP), a
widely used organophosphate flame retardant.

Chemical Structure and Isomers

Tris(2-chloroisopropyl) phosphate, commonly referred to as TCIPP, is a chlorinated
organophosphate ester with the chemical formula CoH1sCl304P.[1][2] The predominant isomer,
and the one most commonly associated with the CAS number 13674-84-5, is tris(2-chloro-1-
methylethyl) phosphate.[3] Its molecular structure consists of a central phosphate group
esterified with three 2-chloroisopropyl side chains.[1]

Commercial TCIPP is not a single compound but a complex mixture of four primary structural
isomers.[3] The composition of this mixture can vary between manufacturers and even different
production batches.[3] The four main isomers, in their typical order of elution on a non-polar
gas chromatography (GC) column, are:

o Tris(2-chloro-1-methylethyl) phosphate (TCIPP1): The most abundant isomer.[4]
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e Bis(2-chloro-1-methylethyl) (2-chloropropyl) phosphate (TCIPP2)

» Bis(2-chloropropyl)(2-chloro-1-methylethyl) phosphate (TCIPP3)

 Tris(2-chloropropyl) phosphate (TCIPP4)[4]

The relative abundance of these isomers in a typical technical mixture is summarized in the

table below.

Isomer Composition of Commercial TCIPP

Typical Abundance

Isomer Common Name CAS Number
(%)
Tris(2-chloro-1-
methylethyl) TCIPP1 13674-84-5 71+1
phosphate
Bis(2-chloro-1-
methylethyl) (2-
TCIPP2 76025-08-6 26+04
chloropropyl)
phosphate
Bis(2-chloropropyl)(2-
chloro-1-methylethyl) TCIPP3 76649-15-5 3£05
phosphate
Tris(2-chloropropyl
( Propy) TCIPP4 6145-73-9 0.1+0.02
phosphate
Data sourced from a study analyzing commercial TCIPP mixtures.[4]
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TCIPP Isomers

Tris(2-chloropropyl) phosphate (TCIPP4)

Bis(2-chloropropyl)(2-chloro-1-methylethyl) phosphate (TCIPP3)

Bis(2-chloro-1-methylethyl) (2-chloropropyl) phosphate (TCIPP2)

Tris(2-chloro-1-methylethyl) phosphate (TCIPP1)

( )
C O s A ) )

Lewis Acid Catalyst (e.qg., AICI3)
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Analytical Workflow for TCIPP Isomer Analysis

(Sample (e.g., environmental, biological, or technical mixtureD

!
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!
(GC-MS Analysis)
!
(Data Acquisition and Processing)
!
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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